1-(2-(Benzo[d][1,3]dioxol-5-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-3-(tert-butyl)urea

• IUPAC Name: 1-[2-(1,3-benzodioxol-5-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-3-tert-butylurea
• InChI: InChI=1S/C25H34N4O4/c1-25(2,3)27-24(30)26-16-21(18-5-10-22-23(15-18)33-17-32-22)29-13-11-28(12-14-29)19-6-8-20(31-4)9-7-19/h5-10,15,21H,11-14,16-17H2,1-4H3,(H2,26,27,30)
• InChI Key: PARWIZWTDHCPPE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)NCC(C1=CC2=C(C=C1)OCO2)N3CCN(CC3)C4=CC=C(C=C4)OC
• Molecular Formula: C25H34N4O4
• Molecular Weight: 454.6 g/mol

Description

1-(2-(Benzo[d][1,3]dioxol-5-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-3-(tert-butyl)urea is a useful research compound. Its molecular formula is C25H34N4O4 and its molecular weight is 454.571. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Computational Analysis

Research on compounds with similar structural components, such as piperazine derivatives, has focused on crystal structure studies, Hirshfeld surface analysis, and DFT calculations. These studies aim to understand the molecular and electronic structures, which are crucial for designing molecules with specific properties, such as binding affinities or reactivity patterns (Kumara et al., 2017).

Synthesis and Biochemical Evaluation

Synthesis and evaluation of chemical compounds with moieties similar to the target molecule have been carried out to explore their potential as biochemical tools or therapeutic agents. For instance, flexible 1-(2-aminoethoxy) derivatives have been synthesized and assessed for their antiacetylcholinesterase activity, indicating potential applications in neurodegenerative disease research (Vidaluc et al., 1995).

Antimicrobial Activities

Some studies have focused on the synthesis of new chemical structures with potential antimicrobial activities. Compounds structurally related to the target molecule have been synthesized and screened for their effectiveness against various microorganisms, suggesting their use in developing new antimicrobial agents (Bektaş et al., 2007).

Molecular Devices and Complexation Studies

Research into similar compounds has also explored their application in the self-assembly of molecular devices and complexation with cyclodextrins. These studies are fundamental for developing new materials with specific functionalities, such as light-responsive molecular switches or drug delivery systems (Lock et al., 2004).